Cas no 35445-38-6 (3-Bromocinnolin-4-amine)

• Product Name: 3-Bromocinnolin-4-amine
• CAS No: 35445-38-6
• MF: C₈H₆BrN₃
• MW: 224.057340145111
• CID: 5717115
• PubChem ID: 5164418
• Update Time: 2023-10-15

3-Bromocinnolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-bromocinnolin-4-amine
• 35445-38-6
• 3-Bromocinnolin-4-amine

• Inchi： 1S/C8H6BrN3/c9-8-7(10)5-3-1-2-4-6(5)11-12-8/h1-4H,(H2,10,11)
• InChI Key： HXBNCLQEWIJLCW-UHFFFAOYSA-N
• SMILES： BrC1=C(C2C=CC=CC=2N=N1)N

Computed Properties

• Exact Mass: 222.97451g/mol
• Monoisotopic Mass: 222.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.8Ų